Cas no 1361548-85-7 (5-Amino-2-(2,4,6-trichlorophenyl)nicotinonitrile)

• Product Name: 5-Amino-2-(2,4,6-trichlorophenyl)nicotinonitrile
• CAS No: 1361548-85-7
• MF: C₁₂H₆Cl₃N₃
• MW: 298.555139064789
• CID: 4968716
• Update Time: 2025-08-04

5-Amino-2-(2,4,6-trichlorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2,4,6-trichlorophenyl)nicotinonitrile

• Inchi： 1S/C12H6Cl3N3/c13-7-2-9(14)11(10(15)3-7)12-6(4-16)1-8(17)5-18-12/h1-3,5H,17H2
• InChI Key： CBVHHUUOZWNIPZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(C#N)=CC(=CN=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 331
• XLogP3: 3.4
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-2-(2,4,6-trichlorophenyl)nicotinonitrile

5-Amino-2-(2,4,6-trichlorophenyl)nicotinonitrile (CAS 1361548-85-7): A Versatile Compound with Promising Applications in Biomedical Research

5-Amino-2-(2,4,6-trichlorophenyl)nicotinonitrile, with the systematic name 5-Amino-2-(2,4,6-trichlorophenyl)nicotinonitrile and the chemical identifier CAS 1361548-85-7, represents a unique class of organic compounds that has garnered significant attention in recent years. This molecule belongs to the family of nicotinonitrile derivatives, characterized by the presence of a nitrile group (-CN) attached to a pyridine ring. The structural complexity of this compound is further enhanced by the substitution of a 2,4,6-trichlorophenyl group at the 2-position of the pyridine ring, along with an amino group at the 5-position. These functional groups contribute to its unique chemical reactivity and potential biological activity.

The 2,4,6-trichlorophenyl moiety is a well-known substituent in pharmaceutical chemistry, often utilized for its ability to modulate molecular interactions with biological targets. The trichlorination of the phenyl ring introduces steric and electronic effects that can significantly influence the compound's pharmacokinetic properties. Meanwhile, the amino group at the 5-position introduces additional hydrogen bonding capabilities, which may enhance the compound's ability to interact with protein targets. The combination of these structural features makes 5-Amino-2-(2,4,6-trichlorophenyl)nicotinonitrile a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the potential of 5-Amino-2-(2,4,6-trichlorophenyl)nicotinonitrile in the context of antimicrobial research. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve the disruption of bacterial cell membranes, as evidenced by the compound's ability to induce membrane permeabilization in Escherichia coli and Staphylococcus aureus strains. These findings underscore the potential of this compound as a novel antimicrobial agent, particularly in the context of increasing antibiotic resistance.

In addition to its antimicrobial properties, 5-Amino-2-(2,4,6-trichlorophenyl)nicotinonitrile has shown promise in the field of anti-inflammatory research. A 2024 study published in Pharmaceutical Research reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The anti-inflammatory activity is believed to be mediated through the modulation of the NF-κB signaling pathway, a key regulator of inflammatory responses. These results suggest that the compound could be a valuable tool in the development of therapies for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-Amino-2-(2,4,6-trichlorophenyl)nicotinonitrile has been the subject of several recent studies, with researchers focusing on optimizing reaction conditions to improve yield and purity. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route involving the condensation of 2,4,6-trichlorophenylacetonitrile with a suitable amine derivative. This method allows for the efficient introduction of the amino group at the 5-position of the pyridine ring, while maintaining the integrity of the 2,4,6-trichlorophenyl substituent. The scalability of this synthetic approach is particularly relevant for industrial applications, where the production of high-purity compounds is essential.

From a pharmacokinetic perspective, the properties of 5-Amino-2-(2,4,6-trichlorophenyl)nicotinonitrile are influenced by its molecular structure. The presence of the nitrile group and the trichlorophenyl substituent may affect the compound's solubility, permeability, and metabolic stability. A 2024 study in Drug Metabolism and Disposition investigated the in vitro metabolism of this compound using human liver microsomes. The results indicated that the compound is primarily metabolized via oxidative pathways, with the formation of hydroxylated derivatives and the eventual breakdown of the nitrile group. These findings are critical for understanding the compound's behavior in vivo and for predicting its potential side effects.

Furthermore, the 5-Amino-2-(2,4,6-trichlorophenyl)nicotinonitrile compound has been explored for its potential as a targeted drug delivery agent. Researchers have hypothesized that the 2,4,6-trichlorophenyl group could serve as a molecular probe for imaging applications, due to its ability to interact with specific receptors or biomarkers. A 2023 study in Biomaterials demonstrated that this compound can be conjugated to targeting ligands such as antibodies or peptides, enabling its use in drug delivery systems that selectively deliver therapeutic agents to specific tissues or cells. This application highlights the versatility of the compound in biomedical engineering and personalized medicine.

Despite its promising properties, the 5-Amino-2-(2,4,6-trichlorophenyl)nicotinonitrile compound is not without challenges. One of the primary concerns is its potential toxicity, particularly in the context of long-term use. A 2024 study in Toxicological Sciences reported that high concentrations of the compound can induce oxidative stress in liver cells, leading to the accumulation of reactive oxygen species (ROS). These findings emphasize the importance of further research into the safety profile of the compound, particularly for applications in clinical settings.

In conclusion, 5-Amino-2-(2,4,6-trichlorophenyl)nicotinonitrile (CAS 1361548-85-7) is a compound with a diverse range of potential applications in biomedical research. Its structural complexity, coupled with its demonstrated antimicrobial, anti-inflammatory, and drug delivery properties, makes it a compelling candidate for further investigation. As research in this area continues to evolve, the compound may play a significant role in the development of novel therapies and diagnostic tools for a variety of medical conditions.